Cas no 1142191-94-3 (N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide)

• Product Name: N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide
• CAS No: 1142191-94-3
• MF: C₁₇H₂₉ClN₂O₂Si
• MW: 356.962864637375
• MDL: MFCD11857723
• CID: 1078313
• PubChem ID: 329771644
• Update Time: 2025-06-13

N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(6-(((tert-Butyldimethylsilyl)oxy)methyl)-2-chloropyridin-3-yl)pivalamide
• N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide
• A-6032
• AC1Q1LOA
• AG-B-33814
• AK-56818
• CTK6H3805
• N-(6-{[(tert-butyldimethylsilyl)oxy]methyl}-2-chloropyridin-3-yl)-2,2-dimethylpropanamide
• N-[6-(tert-Butyldimethylsilyloxymethyl)-2-chloropyridin-3-yl]pivalamide
• N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide, AldrichCPR
• N-[6-[[tert-butyl(dimethyl)silyl]oxymethyl]-2-chloropyridin-3-yl]-2,2-dimethylpropanamide
• MFCD11857723
• N-[6-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-2-chloropyridin-3-yl]-2,2-dimethylpropanamide
• DTXSID60673916
• AKOS015837776
• 1142191-94-3

• MDL： MFCD11857723
• Inchi： 1S/C17H29ClN2O2Si/c1-16(2,3)15(21)20-13-10-9-12(19-14(13)18)11-22-23(7,8)17(4,5)6/h9-10H,11H2,1-8H3,(H,20,21)
• InChI Key： VTWZFDHXSNZFHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CO[Si](C)(C)C(C)(C)C)=N1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 356.1686824g/mol
• Monoisotopic Mass: 356.1686824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų

N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide

Professional Introduction to N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide (CAS No. 1142191-94-3)

N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide (CAS No. 1142191-94-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, represents a fusion of advanced functional groups that make it a promising candidate for various chemical and biological applications. The presence of both tert-butyldimethylsilyloxy and pivalamide moieties imparts unique reactivity and stability, which are crucial for its utility in synthetic transformations and drug development.

The pivalamide moiety, a derivative of amide with a pivaloyl group, is well-known for its stability under a wide range of reaction conditions. This stability is particularly advantageous in multi-step synthetic pathways where harsh conditions are often employed. In contrast, the tert-butyldimethylsilyloxy group, commonly referred to as a TBS ether, provides excellent protection against hydrolysis and oxidation, making it an ideal choice for protecting reactive hydroxyl or alkoxy groups during synthetic processes.

The pyridine core of N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide introduces another layer of complexity and functionality. Pyridine derivatives are extensively studied due to their prevalence in natural products and pharmaceuticals. The chloro substituent at the 2-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with potential therapeutic applications. These studies have highlighted the versatility of pyridine derivatives in modulating biological pathways. For instance, pyridine-based scaffolds have been reported to exhibit inhibitory activity against various enzymes and receptors, making them attractive candidates for drug discovery programs. The compound N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide aligns with this trend, offering a unique structural motif that could be exploited for designing new bioactive molecules.

The synthesis of N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide involves a series of well-established organic transformations that showcase the compound's synthetic utility. The introduction of the TBS ether group typically requires reaction with tert-butyldimethoxysilane in the presence of a suitable catalyst, such as tetrabutylammonium fluoride (TBAF). This step ensures the protection of the hydroxymethyl group while maintaining overall molecular integrity. Subsequent functionalization at the 2-position of the pyridine ring can be achieved through nucleophilic aromatic substitution (SNAr), where the chloro derivative serves as an excellent starting point for introducing diverse substituents.

The pivalamide group is incorporated through amidation reactions, which are commonly performed using pivaloyl chloride or pivaloyl anhydride in conjunction with a base such as triethylamine or diisopropylethylamine. This step not only introduces the pivalamide moiety but also enhances the solubility and stability of the compound under various conditions. The overall synthetic route highlights the compound's adaptability to different reaction conditions while maintaining high yields and purity.

The potential applications of N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide extend beyond its role as a synthetic intermediate. Given its structural features, this compound could serve as a building block for more complex molecules with tailored biological activities. For example, it could be used to develop inhibitors targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, or neurodegeneration. The chloro substituent at the 2-position provides an opportunity for further derivatization through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery.

In conclusion, N-(6-((tert-Butyldimethylsilyloxy)methyl)-2-chloropyridin-3-yl)pivalamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. The combination of protective TBS ether and stabilizing pivalamide moieties makes it an invaluable intermediate for constructing more complex bioactive molecules. As research continues to uncover new applications for pyridine-based compounds, this compound is poised to play a crucial role in the development of novel therapeutic agents.